Cas no 89647-61-0 (1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-)

• Product Name: 1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
• CAS No: 89647-61-0
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 593538
• PubChem ID: 50908690
• Update Time: 2025-04-19

1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
• 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methylbutan-1-one
• DTXSID60678966
• CHEBI:70395
• CHEMBL1641982
• 89647-61-0
• Aspidinol D
• Q27138734

• Inchi： 1S/C13H18O4/c1-5-7(2)12(15)11-9(14)6-10(17-4)8(3)13(11)16/h6-7,14,16H,5H2,1-4H3
• InChI Key： HDRPUFIQLCTRLW-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=C(C)C=1O)OC)O)C(C)CC

Computed Properties

• Exact Mass: 238.121
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones